2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide

• Molecular Formula: C21H24FN3O2
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 2-fluoro-N-[4-[4-(2-methylpropanoyl)piperazin-1-yl]phenyl]benzamide
• InChI: InChI=1S/C21H24FN3O2/c1-15(2)21(27)25-13-11-24(12-14-25)17-9-7-16(8-10-17)23-20(26)18-5-3-4-6-19(18)22/h3-10,15H,11-14H2,1-2H3,(H,23,26)
• InChI Key: IILSLJJTXLULKC-UHFFFAOYSA-N
• SMILES: CC(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)NC(=O)C3=CC=CC=C3F

Description

2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide, also known as FIPI, is a small molecule inhibitor that targets phospholipase D (PLD). PLD is an enzyme that plays a crucial role in various cellular processes, including membrane trafficking, signal transduction, and cytoskeletal organization. FIPI's ability to selectively inhibit PLD has made it a promising candidate for research in various fields, including cancer, inflammation, and neurodegenerative diseases.

Mechanism of Action

2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide works by selectively inhibiting PLD, an enzyme that plays a crucial role in various cellular processes. PLD catalyzes the hydrolysis of phosphatidylcholine to produce phosphatidic acid, a signaling molecule that regulates various cellular processes, including membrane trafficking and cytoskeletal organization. By inhibiting PLD, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide disrupts these cellular processes, leading to a variety of physiological and biochemical effects.
Biochemical and Physiological Effects:
2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's inhibition of PLD leads to a variety of biochemical and physiological effects, including reduced cell proliferation, decreased inflammation, and improved cognitive function. In cancer cells, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's inhibition of PLD leads to reduced cell proliferation and increased apoptosis, leading to decreased tumor growth and metastasis. Inflammatory cells, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's inhibition of PLD leads to reduced inflammation and improved outcomes in various animal models of inflammatory diseases. In neurodegenerative diseases, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's inhibition of PLD leads to improved cognitive function and protection against neurodegeneration.

Advantages and Limitations for Lab Experiments

2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's selective inhibition of PLD makes it a promising candidate for research in various fields. Its ability to target PLD specifically allows researchers to study the role of PLD in various cellular processes and diseases. However, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's limitations include its relatively low potency and selectivity compared to other PLD inhibitors. Additionally, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's mechanism of action may not be fully understood, leading to potential off-target effects and limitations in its use in certain experimental settings.

Future Directions

2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's promising results in various scientific fields have led to numerous future directions for research. In cancer research, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's potential as a therapeutic agent for various types of cancer is being studied, with a focus on its ability to sensitize cancer cells to chemotherapy and radiation therapy. In inflammation research, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's potential as a treatment for various inflammatory diseases is being studied, with a focus on its ability to reduce inflammation and improve outcomes in animal models. In neurodegenerative disease research, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide's potential as a treatment for Alzheimer's disease and Parkinson's disease is being studied, with a focus on its ability to protect against neurodegeneration and improve cognitive function. Additionally, researchers are studying the potential use of 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide in combination with other drugs to enhance its potency and selectivity.

Synthesis Methods

2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide can be synthesized through a multistep process involving the reaction of 4-(4-isobutyryl-1-piperazinyl)aniline with 2-fluorobenzoyl chloride in the presence of a base. The resulting intermediate is then treated with sodium borohydride to produce the final product, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide.

Scientific Research Applications

2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide has been extensively studied in various scientific fields, including cancer, inflammation, and neurodegenerative diseases. In cancer research, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide has been shown to inhibit the growth and metastasis of various cancer cell lines, including breast, lung, and prostate cancer cells. Inflammation research has also shown that 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide can reduce inflammation and improve outcomes in various animal models of inflammatory diseases, including rheumatoid arthritis and multiple sclerosis. In neurodegenerative disease research, 2-fluoro-N-[4-(4-isobutyryl-1-piperazinyl)phenyl]benzamide has been shown to protect against neurodegeneration and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.